Cas no 57260-72-7 (1-Boc-Piperazine Oxalate)

• Product Name: 1-Boc-Piperazine Oxalate
• CAS No: 57260-72-7
• Molecular Formula: C₉H₁₈N₂O₂
• Molecular Weight: 186.25142
• MDL: MFCD26407341
• CID: 367350
• PubChem ID: 91884797

1-Boc-Piperazine Oxalate Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 1,1-dimethylethyl ester
• 1-BOC-PIPERAZINE
• 1-N-Boc-Piperazine
• 1-Piperazinecarboxylic acid, 1,1-dimethylethyl ester, ethanedioate (1:1)
• BOC-PAZ
• BOC-PIPERAZINE
• N-BOC-PIPERAZINE
• N-BOC-Piperzine oxalate
• N-BOC-Piperzine?
• N-T-BUTOXYCARBONYLPIPERAZINE
• PIBOC
• RARECHEM AR PA 0026
• TERT-BUTYL N-PIPERAZINE
• A831361
• 1-Boc-piperazine oxalate
• AS-37137
• tert-Butyl piperazine-1-carboxylate oxalate
• CS-0069572
• BOC-PIPERAZINE HCL
• MFCD26407341
• AKOS037643809
• 1-Boc-piperazine ethanedioic acid
• tert-Butylpiperazine-1-carboxylateoxalate
• tert-butyl piperazine-1-carboxylate;oxalic acid
• 57260-72-7
• N-BOC-piperazine ethanedioic acid;tert-butyl piperazine-1-carboxylate oxalate
• OXALIC ACID; TERT-BUTYL PIPERAZINE-1-CARBOXYLATE

• MDL： MFCD26407341
• InChIKey： RJWRZAGRJJOLJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18N2O2.C2H2O4/c1-9(2,3)13-8(12)11-6-4-10-5-7-11;3-1(4)2(5)6/h10H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• SMILES： CC(C)(C)OC(=O)N1CCNCC1.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 186.13700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.13213636g/mol
• Heavy Atom Count: 19
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 1.09340
• PSA: 41.57000
• Boiling Point: 258°Cat760mmHg
• Melting Point: 43-47 °C(lit.)
• Flash Point: >230 °F
• Density: 1.03